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Introduction
Fulminates are a class of chemical compounds containing the fulminate ion (CNO⁻).[1] This

pseudohalic ion, an isomer of the more stable cyanate ion, is characterized by its inherent

instability, which renders its metal salts highly sensitive primary explosives.[1][2] The name

"fulminate" is derived from the Latin fulminātus, meaning to strike with lightning, a testament to

their explosive nature.[1] Historically significant, mercury(II) fulminate was one of the first

primary explosives discovered and saw extensive use in detonators and percussion caps,

revolutionizing the field of explosives.[2][3] While largely replaced in modern applications by

less toxic and more stable compounds like lead azide and lead styphnate, the unique chemistry

of fulminates continues to be of interest to researchers.[3][4] This guide provides an in-depth

review of fulminate chemistry, their applications, and the experimental protocols for their

synthesis.

Core Chemistry of the Fulminate Ion
The fulminate ion's instability is a direct result of its electronic structure. The CNO⁻ ion

features a linear arrangement of atoms with a weak nitrogen-oxygen single bond.[1] This weak

bond is readily cleaved, leading to the formation of the highly stable nitrogen gas (N₂), a

reaction that releases a significant amount of energy and contributes to the explosive

properties of fulminates.[1] The fulminate ion is isoelectronic with the azide and cyanamide

ions.[5]
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The bonding within the fulminate ion is complex and can be represented by several resonance

structures, which contribute to its high reactivity. Unlike the more stable cyanate ion (OCN⁻),

where the negative charge is primarily on the oxygen atom, the fulminate ion has a significant

portion of its negative charge on the carbon atom, making it susceptible to forming covalent

bonds with metals.[2] This covalent character is more pronounced in heavy metal fulminates,

contributing to their explosive nature, whereas alkali and alkaline earth metal fulminates are

generally more ionic and, while still explosive, are comparatively more stable.[5]

Quantitative Data on Fulminate Properties
The explosive properties of fulminates are characterized by several key parameters, including

detonation velocity, sensitivity to impact and friction, and thermal stability. The following tables

summarize the available quantitative data for a selection of metal fulminates. It is important to

note that sensitivity data can vary depending on the testing methodology and the physical

characteristics of the sample, such as crystal size and purity.

Compound Formula Density (g/cm³)
Detonation Velocity
(m/s)

Mercury(II) Fulminate Hg(CNO)₂ 4.42 4250[6][7]

Silver Fulminate AgCNO 3.936 1700

Table 1: Physical and Detonative Properties of Common Fulminates.
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Compound Impact Sensitivity Friction Sensitivity
Thermal
Decomposition
Temperature (°C)

Mercury(II) Fulminate
High (explodes with

fiber & steel friction)[4]
High

Decomposes above

100[4]

Silver Fulminate

Extremely High (can

self-detonate under its

own weight)[8]

Extremely High
Deflagrates at 169-

175

Sodium Fulminate

Detonates easily by

friction or temperature

increase

Detonates easily by

friction or temperature

increase

Decomposes at

~200°C (in vacuo)

Potassium Fulminate

Detonates easily by

friction or temperature

increase

Detonates easily by

friction or temperature

increase

Decomposes at

~200°C (in vacuo)

Rubidium Fulminate

Detonates easily by

friction or temperature

increase

Detonates easily by

friction or temperature

increase

Decomposes at

~200°C (in vacuo)

Cesium Fulminate

Detonates easily by

friction or temperature

increase

Detonates easily by

friction or temperature

increase

Decomposes at

~200°C (in vacuo)

Table 2: Sensitivity and Thermal Stability of Various Metal Fulminates.

Experimental Protocols
Extreme caution must be exercised when attempting to synthesize any fulminate compound.

These are highly sensitive primary explosives that can detonate unexpectedly from shock,

friction, heat, or static electricity. Synthesis should only be performed by trained professionals

in a properly equipped laboratory with appropriate safety measures in place, including blast

shields and personal protective equipment.

Synthesis of Mercury(II) Fulminate
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The traditional method for synthesizing mercury(II) fulminate involves the reaction of mercury

with nitric acid and ethanol.

Materials:

Mercury (Hg)

Concentrated Nitric Acid (HNO₃)

95% Ethanol (C₂H₅OH)

Distilled Water

Fume hood

Glass beakers and flasks

Heating mantle or water bath

Procedure:

Dissolution of Mercury: In a fume hood, dissolve a carefully weighed amount of mercury in

concentrated nitric acid. This reaction produces toxic nitrogen dioxide gas and should be

performed with adequate ventilation. The resulting solution contains mercury(II) nitrate.

Addition of Ethanol: Slowly and carefully add the mercury(II) nitrate solution to a larger

volume of ethanol. This step is highly exothermic and can lead to a runaway reaction. The

reaction mixture should be cooled in an ice bath to control the temperature.

Precipitation: As the reaction proceeds, white to grayish crystals of mercury(II) fulminate will

precipitate out of the solution. The reaction is often accompanied by the evolution of white

fumes.

Washing and Filtration: Once the reaction has subsided, the precipitated mercury(II)

fulminate is collected by filtration. The crystals should be washed repeatedly with distilled

water until the washings are neutral to litmus paper.
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Storage: Mercury(II) fulminate should be stored under water to prevent accidental

detonation. It should never be stored in a dry state in large quantities.

Synthesis of Silver Fulminate
The synthesis of silver fulminate is similar to that of mercury(II) fulminate but is even more

hazardous due to the extreme sensitivity of the product. Only microscale synthesis should ever

be attempted.

Materials:

Silver Nitrate (AgNO₃)

Concentrated Nitric Acid (HNO₃)

Ethanol (C₂H₅OH)

Distilled Water

Fume hood

Small glass beakers

Heating plate

Procedure:

Preparation of Silver Nitrate Solution: Dissolve a small amount of silver nitrate in dilute nitric

acid.

Reaction with Ethanol: In a fume hood and behind a blast shield, gently warm the silver

nitrate solution. Carefully add ethanol to the warm solution.

Precipitation: The reaction is vigorous and will produce a white precipitate of silver

fulminate. The temperature should be carefully controlled to prevent an explosion.

Isolation: Due to its extreme sensitivity, silver fulminate is often not isolated in a dry state. If

isolation is absolutely necessary for immediate use in a subsequent step, it should be done
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with extreme caution on a very small scale. The precipitate can be washed with cold water

by decantation.

Handling: Silver fulminate is sensitive enough to detonate from the touch of a feather or the

impact of a falling water droplet.[8] It should not be handled in a dry state.

Applications of Fulminates
The primary application of fulminates has been as initiators for other, less sensitive secondary

explosives.

Detonators and Blasting Caps: Mercury(II) fulminate was a key component in blasting caps

for over a century, where a small amount of the sensitive primary explosive is used to initiate

the detonation of a larger, more stable secondary explosive charge.[3]

Percussion Caps: In early firearms, percussion caps containing a small amount of

mercury(II) fulminate were used to ignite the main powder charge when struck by the

hammer.[2]

Novelty Explosives: Silver fulminate, due to its extreme sensitivity, has found a niche

application in novelty fireworks such as "snap-its" or "pop-its," where a tiny amount is mixed

with sand or gravel and explodes with a sharp crack when thrown against a hard surface.[8]

Chemical Synthesis: The high reactivity of the fulminate ion has been explored in the

synthesis of other chemical compounds, although its instability limits its widespread use as a

reagent.

Visualizations
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Structure of the Fulminate Ion
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Caption: Isomeric relationship between the unstable fulminate ion and the more stable

cyanate ion.
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General Workflow for Metal Fulminate Synthesis
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Caption: A generalized experimental workflow for the synthesis of metal fulminates.
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Factors Influencing Fulminate Stability

Fulminate Stability
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Caption: Key factors that influence the stability and sensitivity of fulminate compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Chemistry and Applications of Fulminates: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208216#literature-review-of-fulminate-chemistry-
and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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